Cas no 61551-89-1 (1-(3-methylphenyl)butane-1,3-dione)

• Product Name: 1-(3-methylphenyl)butane-1,3-dione
• CAS No: 61551-89-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD09996562
• CID: 475150
• PubChem ID: 14268442
• Update Time: 2025-06-09

1-(3-methylphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(3-methylphenyl)-
• 1-(3-methylphenyl)butane-1,3-dione
• 1-(m-Tolyl)butane-1,3-dione
• PXAQHQDPAVFKCY-UHFFFAOYSA-N
• SCHEMBL3039881
• 1(3methylphenyl)-1,3-butanedione
• 61551-89-1
• 1-(3-methylphenyl)-1,3-butanedione
• AB90677
• EN300-1126155
• F78725
• DTXSID50558203
• CS-0433954

• MDL： MFCD09996562
• Inchi： 1S/C11H12O2/c1-8-4-3-5-10(6-8)11(13)7-9(2)12/h3-6H,7H2,1-2H3
• InChI Key： PXAQHQDPAVFKCY-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-methylphenyl)butane-1,3-dione

Comprehensive Analysis of 1-(3-methylphenyl)butane-1,3-dione (CAS No. 61551-89-1): Properties, Applications, and Industry Trends

1-(3-methylphenyl)butane-1,3-dione (CAS No. 61551-89-1) is a specialized organic compound belonging to the diketone family. This aromatic diketone has garnered significant attention in recent years due to its unique chemical structure and versatile applications across multiple industries. The compound features a 3-methylphenyl group attached to a butane-1,3-dione backbone, which contributes to its distinct physicochemical properties.

In the context of current industry trends, researchers are increasingly exploring sustainable synthesis methods for compounds like 1-(3-methylphenyl)butane-1,3-dione. Many users searching for this compound often inquire about "green chemistry approaches for diketone production" or "eco-friendly derivatives of 1,3-diketones." These search patterns reflect the growing demand for environmentally conscious chemical processes in the pharmaceutical and specialty chemicals sectors.

The spectroscopic characteristics of 61551-89-1 make it particularly valuable for analytical applications. Its strong UV absorption properties and well-defined NMR spectra are frequently discussed in scientific literature. Recent studies have focused on its potential as a fluorescence probe or chelating agent, addressing common search queries such as "diketone-based sensors" and "metal ion detection using 1,3-diketones."

From a commercial perspective, 1-(3-methylphenyl)butane-1,3-dione serves as a key intermediate in the synthesis of various heterocyclic compounds. The pharmaceutical industry particularly values its role in creating pyrazole derivatives, which are essential scaffolds for numerous bioactive molecules. This aligns with frequent searches for "pharmaceutical intermediates with CAS 61551-89-1" and "medicinal chemistry applications of methylphenyl diketones."

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The stability profile of 1-(3-methylphenyl)butane-1,3-dione under different conditions is another area of frequent inquiry. Industrial users often search for "storage recommendations for CAS 61551-89-1" or "compatibility with common solvents." Proper handling of this crystalline solid requires attention to factors like moisture sensitivity and thermal stability, which are crucial for maintaining product quality in large-scale applications.

In material science, the compound's conjugated system offers interesting possibilities for organic electronic materials. This connects to trending searches about "diketone-based semiconductors" and "small molecule organic electronics." The extended π-system in 1-(3-methylphenyl)butane-1,3-dione makes it a candidate for developing novel optoelectronic materials with tailored properties.

Analytical method development for 61551-89-1 remains an active research area, with many laboratories working on improved HPLC separation techniques and mass spectrometry detection protocols. These efforts respond to common quality control challenges and user searches for "purity analysis of aromatic diketones" in both research and industrial settings.

The global market for 1-(3-methylphenyl)butane-1,3-dione continues to evolve, driven by demand from the agrochemical, cosmetic, and specialty chemical sectors. Market analysts frequently track queries like "suppliers of CAS 61551-89-1" and "price trends for methylphenyl diketones," indicating the compound's commercial importance. Regional production capabilities and supply chain dynamics significantly influence its availability and pricing.

Future research directions for 61551-89-1 may explore its potential in catalytic applications or as a building block for advanced polymeric materials. These possibilities align with emerging industry needs and frequently searched topics such as "diketone catalysts" and "high-performance polymer precursors." The compound's structural versatility ensures its continued relevance in chemical innovation.